Cas no 1705200-81-2 (3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one)

• Product Name: 3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one
• CAS No: 1705200-81-2
• MF: C₁₉H₂₁F₂N₃O₂S
• MW: 393.450750112534
• CID: 5365982
• Update Time: 2025-05-18

3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl]-5,6-dimethylpyrimidin-4-one
• 3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C19H21F2N3O2S/c1-12-13(2)22-11-24(19(12)26)10-18(25)23-6-5-17(27-8-7-23)15-9-14(20)3-4-16(15)21/h3-4,9,11,17H,5-8,10H2,1-2H3
• InChI Key： GWNROSLHMBHEBM-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(C)C(=O)N1CC(N1CCC(C2=CC(F)=CC=C2F)SCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one

Introduction to 3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one (CAS No. 1705200-81-2)

Compound 3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one, identified by its CAS number CAS No. 1705200-81-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The intricate architecture of this molecule, featuring a pyrimidinone core linked to a thiazepane moiety and a difluorophenyl group, positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural composition of 3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one is meticulously designed to interact with biological targets in a specific manner. The presence of the pyrimidinone group is particularly noteworthy, as pyrimidine derivatives are well-documented for their pharmacological properties. These include antiviral, antibacterial, and anticancer activities, making them a cornerstone in the development of novel therapeutic agents. The incorporation of a thiazepane ring further enhances the molecule's complexity and potential for binding to unique biological receptors.

In recent years, there has been a surge in research focusing on the synthesis and characterization of molecules that combine multiple pharmacophoric elements. The combination of a difluorophenyl group with the thiazepane core in 3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one is particularly intriguing. The electron-withdrawing nature of the fluorine atoms can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This feature has been exploited in various drug development strategies to improve binding affinity and selectivity.

The synthesis of such complex molecules often presents significant challenges due to the multiple functional groups and stereocenters involved. However, advancements in synthetic methodologies have made it increasingly feasible to construct these intricate structures with high precision. The preparation of 3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one involves multi-step reactions that require careful optimization to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly employed to build the desired framework.

The biological activity of 3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one has been the subject of extensive investigation in recent years. Preclinical studies have demonstrated promising results in several therapeutic areas. Notably, this compound has shown potential as an inhibitor of enzymes involved in cancer progression. The pyrimidinone core interacts with key enzymes such as kinases and phosphodiesterases, disrupting signaling pathways that are crucial for tumor growth and survival.

In addition to its anticancer potential, 3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}-5,6-dimethyl-3,4-dihydropyrimidin-4-one has also been explored for its antimicrobial properties. The unique structural features of this molecule allow it to disrupt bacterial cell membranes and inhibit essential metabolic processes. This has led to interest in its development as an alternative treatment for multidrug-resistant bacterial infections.

The impact of fluorine substitution on the biological activity of pharmaceutical compounds cannot be overstated. The introduction of fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, including its solubility and metabolic stability. In the case of 3-{2-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yi]-l]-}, the two fluorine atoms at the 2-position and 5-position of the phenyl ring contribute to its enhanced bioavailability and prolonged half-life. These characteristics make it an attractive candidate for further development into a clinical drug.

The future direction of research on 3-{2-[7-(25difluorophenyl)-1}]}]]]]]]]]]]]]]]]]]]]]]]]}}]}}}}}}}}}}}}}}}}}] oxoethyl}-55dimeth yl -34di hydrop y rim idin -44 one (CAS No. 17052008122}} is likely to focus on optimizing its pharmacological profile through structure-based drug design techniques. By leveraging computational methods such as molecular docking and quantum mechanical calculations, researchers can predict how different modifications will affect the molecule's interaction with biological targets. This approach allows for the rapid screening of numerous analogs and identification of those with enhanced potency and selectivity. The ultimate goal is to develop a novel therapeutic agent that can address unmet medical needs with minimal side effects.

The synthesis and characterization of complex molecules like 33 oxoethyl} 55dimeth yl -34di hydrop y rim idin -44 one (CAS No. 17052008122}} highlight the ongoing advancements in synthetic chemistry and medicinal biology. These efforts contribute to our understanding of how molecular structure relates to biological activity, paving the way for the discovery of new drugs that can improve human health. As research continues, we can expect to see more innovative compounds like this one emerge, offering hope for treating some of today's most challenging diseases.